Cas no 281193-50-8 (6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1R,2S,5R)-(9CI))

6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1R,2S,5R)-(9CI) structure
281193-50-8 structure
Product Name:6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1R,2S,5R)-(9CI)
CAS No:281193-50-8
MF:C8H13FO2
MW:160.186026334763
CID:915005
PubChem ID:10725650
Update Time:2025-04-19

6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1R,2S,5R)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxabicyclo[3.2.1]octane,2-fluoro-1,5-dimethyl-,(1R,2S,5R)-(9CI)
    • 281193-50-8
    • Inchi: 1S/C8H13FO2/c1-7-5-10-8(2,11-7)4-3-6(7)9/h6H,3-5H2,1-2H3/t6-,7+,8+/m0/s1
    • InChI Key: ARLRMCKUUXVSJE-XLPZGREQSA-N
    • SMILES: F[C@H]1CC[C@]2(C)OC[C@@]1(C)O2

Computed Properties

  • Exact Mass: 160.08999
  • Monoisotopic Mass: 160.08995782g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
  • LogP: 1.64000
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